Cas no 1160574-15-1 (3-bromo-5-chloro-2-fluorobenzonitrile)

3-Bromo-5-chloro-2-fluorobenzonitrile is a halogenated benzonitrile derivative with a molecular formula of C₇H₂BrClFN. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct substitution pattern—featuring bromo, chloro, and fluoro groups—enhances reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. The electron-withdrawing nitrile group further facilitates functionalization, making it valuable for constructing complex heterocycles or fine-tuning molecular properties. High purity grades ensure consistent performance in research and industrial processes. The compound’s stability under standard conditions and well-characterized reactivity profile contribute to its utility in advanced synthetic methodologies.

3-bromo-5-chloro-2-fluorobenzonitrile structure

1160574-15-1 structure

Product Name:3-bromo-5-chloro-2-fluorobenzonitrile

CAS No:1160574-15-1

MF:C₇H₂BrClFN

MW:234.452883243561

MDL:MFCD11846061

CID:1205288

PubChem ID:50997954

Update Time:2025-06-10

3-bromo-5-chloro-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-bromo-5-chloro-2-fluorobenzonitrile
- A935161
- SCHEMBL17185568
- 1160574-15-1
- DB-060837
- MFCD11846061
- Z1269187378
- 3-Bromo-5-chloro-2-fluoro-Benzonitrile
- AKOS026671506
- SY162841
- DTXSID701287286
- EN300-187215
- MDL： MFCD11846061
- Inchi： 1S/C7H2BrClFN/c8-6-2-5(9)1-4(3-11)7(6)10/h1-2H
- InChI Key： RELFACQQRCJQOV-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(C#N)=C1F)Cl

Computed Properties

Exact Mass: 232.90432g/mol
Monoisotopic Mass: 232.90432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 23.8Å²

3-bromo-5-chloro-2-fluorobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM316876-1g	3-Bromo-5-chloro-2-fluorobenzonitrile	1160574-15-1	95%	1g	$365	2021-06-16
Chemenu	CM316876-5g	3-Bromo-5-chloro-2-fluorobenzonitrile	1160574-15-1	95%	5g	$1093	2021-06-16
TRC	B418253-10mg	3-Bromo-5-chloro-2-fluorobenzonitrile	1160574-15-1		10mg	$ 50.00	2022-06-07
TRC	B418253-50mg	3-Bromo-5-chloro-2-fluorobenzonitrile	1160574-15-1		50mg	$ 210.00	2022-06-07
TRC	B418253-100mg	3-Bromo-5-chloro-2-fluorobenzonitrile	1160574-15-1		100mg	$ 295.00	2022-06-07
Apollo Scientific	PC51881-250mg	3-Bromo-5-chloro-2-fluorobenzonitrile	1160574-15-1	97%	250mg	£115.00	2025-02-21
Apollo Scientific	PC51881-1g	3-Bromo-5-chloro-2-fluorobenzonitrile	1160574-15-1	97%	1g	£340.00	2025-02-21
Apollo Scientific	PC51881-5g	3-Bromo-5-chloro-2-fluorobenzonitrile	1160574-15-1	97%	5g	£995.00	2025-02-21
Chemenu	CM316876-1g	3-Bromo-5-chloro-2-fluorobenzonitrile	1160574-15-1	95%	1g	$365	2022-06-14
Chemenu	CM316876-5g	3-Bromo-5-chloro-2-fluorobenzonitrile	1160574-15-1	95%	5g	$1093	2022-06-14

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-bromo-5-chloro-2-fluorobenzonitrile

Comprehensive Overview of 3-Bromo-5-Chloro-2-Fluorobenzonitrile (CAS 1160574-15-1)

3-Bromo-5-chloro-2-fluorobenzonitrile (CAS 1160574-15-1) is a halogenated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromo, chloro, and fluoro substituents on a benzonitrile scaffold, enables versatile reactivity in cross-coupling reactions and nucleophilic substitutions. This article explores its properties, applications, and relevance to trending topics like green chemistry, AI-driven drug discovery, and sustainable synthesis.

The compound’s multi-halogenated design enhances its role in constructing complex molecules, particularly in medicinal chemistry. Researchers value its ability to serve as a precursor for biaryl ethers and heterocyclic compounds, which are pivotal in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its compatibility with Pd-catalyzed reactions, a hotspot in catalysis research, aligning with industry demands for efficient C–C bond formation.

From an environmental perspective, 3-bromo-5-chloro-2-fluorobenzonitrile has garnered attention in discussions on waste reduction and atom economy. Innovations like flow chemistry and microwave-assisted synthesis have been applied to optimize its production, minimizing solvent use and energy consumption—a response to the growing focus on ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

Analytical characterization of CAS 1160574-15-1 typically involves HPLC, NMR, and mass spectrometry, ensuring purity for high-value applications. Its stability under inert conditions makes it suitable for long-term storage, a practical advantage for industrial users. Additionally, its spectral data (e.g., IR peaks at 2230 cm^–1 for the nitrile group) are frequently referenced in cheminformatics databases, aiding machine learning models for compound property prediction.

In the context of supply chain resilience, this compound exemplifies the need for diversified sourcing of halogenated building blocks. Global interest in custom synthesis and scalable routes has surged, as reflected in patent filings and academic publications. Its compatibility with continuous manufacturing platforms further positions it as a candidate for Industry 4.0 adoption.

For researchers exploring structure-activity relationships (SAR), the steric and electronic effects of its substituents provide valuable insights. The fluorine atom’s role in enhancing bioavailability, a recurring theme in drug design, underscores its relevance to next-generation therapeutics. Meanwhile, the bromo and chloro groups offer handles for further derivatization, enabling libraries of analog compounds.

In summary, 3-bromo-5-chloro-2-fluorobenzonitrile (CAS 1160574-15-1) bridges traditional organic synthesis with cutting-edge applications. Its adaptability to green protocols, relevance to drug development, and alignment with digital transformation in chemistry ensure its continued prominence in scientific and industrial discourse.